Cas no 84532-65-0 (1-Naphthalenecarboxylic acid, 3-chloro-4-methoxy-)

• Product Name: 1-Naphthalenecarboxylic acid, 3-chloro-4-methoxy-
• CAS No: 84532-65-0
• MF: C₁₂H₉ClO₃
• MW: 236.651062726974
• CID: 4215016
• Update Time: 2025-08-05

1-Naphthalenecarboxylic acid, 3-chloro-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylic acid, 3-chloro-4-methoxy-

• Inchi： 1S/C12H9ClO3/c1-16-11-8-5-3-2-4-7(8)9(12(14)15)6-10(11)13/h2-6H,1H3,(H,14,15)
• InChI Key： LYNUGMNGMBNOIN-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=C2C(C=CC=C2)=C(OC)C(Cl)=C1

Experimental Properties

• Density: 1.375±0.06 g/cm3(Predicted)
• Melting Point: 187-189 °C(Solv: ethanol (64-17-5); water (7732-18-5))
• Boiling Point: 410.4±25.0 °C(Predicted)
• pka: 3.82±0.10(Predicted)

Additional information on 1-Naphthalenecarboxylic acid, 3-chloro-4-methoxy-

1-Naphthalenecarboxylic Acid, 3-Chloro-4-Methoxy: A Comprehensive Overview

1-Naphthalenecarboxylic acid, 3-chloro-4-methoxy, also known by its CAS number 84532-65-0, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its naphthalene ring system, which serves as a versatile platform for various functional groups. The presence of a carboxylic acid group at position 1, along with a chlorine atom at position 3 and a methoxy group at position 4, imparts unique chemical and physical properties to this molecule.

The synthesis of 1-naphthalenecarboxylic acid, 3-chloro-4-methoxy typically involves multi-step organic reactions. The starting material is often naphthalene, which undergoes chlorination and methylation to introduce the respective substituents. The carboxylic acid group is then introduced through oxidation or substitution reactions. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly synthesis routes for this compound.

One of the most notable applications of 1-naphthalenecarboxylic acid, 3-chloro-4-methoxy is in the development of advanced materials. Researchers have explored its use as a precursor for polymeric materials with tailored electronic properties. For instance, the compound can be polymerized to form conjugated polymers that exhibit excellent charge transport characteristics. These polymers have potential applications in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent studies have demonstrated that the incorporation of this compound into polymer blends can significantly enhance their thermal stability and mechanical strength.

In the pharmaceutical industry, 1-naphthalenecarboxylic acid, 3-chloro-4-methoxy has been investigated as a lead compound for drug development. Its naphthalene core provides a rigid framework that can be further functionalized to target specific biological pathways. For example, derivatives of this compound have shown promise in inhibiting enzymes associated with neurodegenerative diseases. The methoxy group at position 4 contributes to improved solubility and bioavailability, making it an attractive candidate for drug delivery systems.

The environmental impact of 1-naphthalenecarboxylic acid, 3-chloro-4-methoxy has also been a topic of recent research. Studies have focused on its biodegradability and potential toxicity to aquatic organisms. Preliminary results suggest that the compound exhibits moderate biodegradability under aerobic conditions, but further investigations are required to assess its long-term environmental fate.

In conclusion, 1-naphthalenecarboxylic acid, 3-chloro-4-methoxy, with its unique structural features and versatile chemical properties, continues to be a subject of intense research across multiple disciplines. Its applications span from materials science to pharmaceuticals, with ongoing studies exploring its potential in emerging technologies such as bioelectronics and sustainable chemistry.